Cas no 2204-14-0 (Me ester-5beta-Cholan-24-oic acid)

2204-14-0 structure
Product name:Me ester-5beta-Cholan-24-oic acid
Me ester-5beta-Cholan-24-oic acid Chemical and Physical Properties
Names and Identifiers
-
- Me ester-5beta-Cholan-24-oic acid
- Q27259760
- METHYL CHOLANATE, (5.BETA.)-
- 4JP0S5G9XV
- Methyl 5.beta.-cholanate
- Cholan-24-oic acid, methyl ester, (5.beta.)-
- Methyl-5beta-cholanoate
- SCHEMBL16892648
- UNII-4JP0S5G9XV
- Methyl cholan-24-oate #
- 5beta-Cholanic acid methyl ester
- (5beta)-methyl cholanate
- 5.beta.-Cholan-24-oic acid, methyl ester
- 2204-14-0
- Methyl-5beta-cholan-24-oate
- Methyl-5.beta.-cholanoate
- Methyl cholanate, (5beta)-
- Methyl 5beta-cholanate
- Methyl-5.beta.-cholan-24-oate
- 5.beta.-Cholanic acid methyl ester
- Cholan-24-oic acid, methyl ester, (5beta)-
-
- Inchi: InChI=1S/C25H42O2/c1-17(8-13-23(26)27-4)20-11-12-21-19-10-9-18-7-5-6-15-24(18,2)22(19)14-16-25(20,21)3/h17-22H,5-16H2,1-4H3
- InChI Key: YHTRVWPOAJKWBV-UHFFFAOYSA-N
- SMILES: COC(=O)CCC(C)C1CCC2C3CCC4CCCCC4(C)C3CCC12C
Computed Properties
- Exact Mass: 374.318480578g/mol
- Monoisotopic Mass: 374.318480578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 26.3Ų
Me ester-5beta-Cholan-24-oic acid Related Literature
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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4. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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